3-amino-5-oxo-1H-pyrazole-2-carboxamide

• IUPAC Name: 3-amino-5-oxo-1H-pyrazole-2-carboxamide
• InChI: InChI=1S/C4H6N4O2/c5-2-1-3(9)7-8(2)4(6)10/h1H,5H2,(H2,6,10)(H,7,9)
• InChI Key: QVIMPNFNRWNAOI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(NC1=O)C(=O)N)N
• Molecular Formula: C4H6N4O2
• Molecular Weight: 142.12 g/mol

Description

3-amino-5-oxo-1H-pyrazole-2-carboxamide is a compound that falls under the category of pyrazoles. Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field.

Synthesis Analysis

The synthesis of pyrazoles involves several methods. One method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, which readily form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine can afford a wide variety of pyrazoles in very good yields.

Molecular Structure Analysis

Pyrazoles are interesting compounds from a structural viewpoint, mainly because they exhibit tautomerism. This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.